![molecular formula C13H19Cl2NO2 B4878136 N-(5-chloro-2-ethoxy-3-methoxybenzyl)prop-2-en-1-amine hydrochloride](/img/structure/B4878136.png)
N-(5-chloro-2-ethoxy-3-methoxybenzyl)prop-2-en-1-amine hydrochloride
Overview
Description
N-(5-chloro-2-ethoxy-3-methoxybenzyl)prop-2-en-1-amine hydrochloride is a chemical compound that has been extensively studied in scientific research. This compound has shown potential in various applications, including as a potential drug candidate for the treatment of certain diseases.
Mechanism of Action
The mechanism of action of N-(5-chloro-2-ethoxy-3-methoxybenzyl)prop-2-en-1-amine hydrochloride is not fully understood. However, studies have shown that this compound can inhibit the activity of certain enzymes, such as histone deacetylases (HDACs), which play a role in the development and progression of cancer and other diseases.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. Studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells, inhibit angiogenesis (the formation of new blood vessels), and reduce inflammation.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(5-chloro-2-ethoxy-3-methoxybenzyl)prop-2-en-1-amine hydrochloride in lab experiments is its potential as a drug candidate for the treatment of various diseases. Additionally, this compound has been shown to have low toxicity and good stability, making it a suitable candidate for further development. However, one of the limitations of using this compound in lab experiments is its relatively low solubility, which can make it difficult to work with.
Future Directions
There are several future directions for the study of N-(5-chloro-2-ethoxy-3-methoxybenzyl)prop-2-en-1-amine hydrochloride. One area of research is the development of more efficient synthesis methods that can improve the yield and purity of the compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of various diseases. Finally, more research is needed to assess the safety and efficacy of this compound in animal models and clinical trials.
Scientific Research Applications
N-(5-chloro-2-ethoxy-3-methoxybenzyl)prop-2-en-1-amine hydrochloride has shown potential in various scientific research applications. One of the most promising applications is in the field of cancer research. Studies have shown that this compound has anticancer properties and can inhibit the growth of cancer cells. Additionally, this compound has shown potential in the treatment of neurodegenerative diseases, such as Alzheimer's disease.
Properties
IUPAC Name |
N-[(5-chloro-2-ethoxy-3-methoxyphenyl)methyl]prop-2-en-1-amine;hydrochloride | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18ClNO2.ClH/c1-4-6-15-9-10-7-11(14)8-12(16-3)13(10)17-5-2;/h4,7-8,15H,1,5-6,9H2,2-3H3;1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QHFSNHVSMLSJHL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1OC)Cl)CNCC=C.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19Cl2NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.20 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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